N-ethyl-2-{3-[3-(3-methoxy-2-pyrazinyl)phenyl]-1H-pyrazol-1-yl}acetamide

• IUPAC Name: N-ethyl-2-[3-[3-(3-methoxypyrazin-2-yl)phenyl]pyrazol-1-yl]acetamide
• InChI: InChI=1S/C18H19N5O2/c1-3-19-16(24)12-23-10-7-15(22-23)13-5-4-6-14(11-13)17-18(25-2)21-9-8-20-17/h4-11H,3,12H2,1-2H3,(H,19,24)
• InChI Key: XMHPWACTWVTZAX-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CN1C=CC(=N1)C2=CC(=CC=C2)C3=NC=CN=C3OC
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol

Description

N-ethyl-2-{3-[3-(3-methoxy-2-pyrazinyl)phenyl]-1H-pyrazol-1-yl}acetamide is a compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as "Compound X" in the scientific literature. Compound X is a synthetic compound that was first synthesized in the early 2000s. Since then, it has been studied extensively for its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of Compound X is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Studies have also shown that Compound X may have anti-inflammatory and analgesic properties, which could make it useful in the treatment of other diseases and conditions.
Biochemical and Physiological Effects:
Studies have shown that Compound X has a number of biochemical and physiological effects. These effects include the inhibition of cancer cell growth, anti-inflammatory and analgesic properties, and the ability to inhibit the activity of certain enzymes. However, further research is needed to fully understand the biochemical and physiological effects of Compound X.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Compound X in lab experiments is its potential to inhibit the growth of cancer cells. This makes it a promising compound for cancer research. However, there are also limitations to using Compound X in lab experiments. The synthesis process for Compound X is complex and time-consuming, which can make it difficult to produce large quantities of the compound. Additionally, the mechanism of action of Compound X is not fully understood, which can make it difficult to design experiments that effectively test its potential uses.

Future Directions

There are a number of future directions for research on Compound X. One area of research that shows promise is the use of Compound X in combination with other drugs for the treatment of cancer. Studies have shown that Compound X may be effective when used in combination with other drugs, and further research is needed to fully explore this potential. Additionally, there is a need for further research on the biochemical and physiological effects of Compound X, as well as the development of more efficient synthesis methods for the compound. Overall, the potential uses of Compound X in scientific research are vast, and further research is needed to fully explore its potential.

Synthesis Methods

Compound X is synthesized using a multi-step process that involves the reaction of several different chemical compounds. The synthesis process for Compound X is complex and requires specialized knowledge and equipment. The exact details of the synthesis process are beyond the scope of this paper, but it is important to note that the synthesis of Compound X is a difficult and time-consuming process.

Scientific Research Applications

Compound X has been studied extensively for its potential use in various scientific research applications. One of the most promising areas of research for Compound X is in the field of cancer research. Studies have shown that Compound X has the potential to inhibit the growth of cancer cells and may be effective in the treatment of certain types of cancer.